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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633

Essential Safety and Handling Guide for
Triisopropyl Borate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Triisopropyl borate. It offers procedural, step-by-
step guidance for safe operations and disposal, ensuring user safety and regulatory
compliance.

Triisopropyl borate is a highly flammable liquid and vapor that can cause serious eye
irritation.[1][2] It is also moisture-sensitive and may decompose upon exposure to moist air or
water.[3][4] Adherence to proper personal protective equipment (PPE) protocols is essential to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls and General Handling

Before handling Triisopropyl borate, ensure that proper engineering controls are in place.[3]
Facilities should be equipped with an eyewash station and a safety shower.[3][4] All work
should be conducted in a chemical fume hood to ensure adequate ventilation.[3][5] Use
explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Standard Handling Procedures:

e Wash hands thoroughly after handling.[1][3]
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e Ground and bond containers when transferring material to prevent static discharge.[3][6]

e Use non-sparking, spark-proof tools.[3][6]

o Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from
heat, sparks, and open flames.[1][3][6]

e Avoid contact with eyes, skin, and clothing.[3]

e Do not breathe vapors or mists.[3]

Prevent contact with water and moist air.[3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical and depends on the scale and nature of the work
being performed. The following table summarizes the recommended PPE for handling
Triisopropyl borate.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pim-resources.coleparmer.com/sds/96152.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96152.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/triisopropyl-borate.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Level  Eye Protection Hand Protection

Respiratory Skin and Body
Protection Protection

Chemical splash Nitrile or

goggles or safety  Neoprene rubber

Not required

under normal

Small-Scale ] use with
glasses with gloves.[7] Laboratory coat.
Laboratory Use ] ) adequate
side-shields.[3] Inspect gloves o
) ventilation (in a
[4] prior to use.[8]
fume hood).[4]
A full-face
respirator with
multi-purpose
Heavy-duty, combination (US) ]
) i Chemical-
Large- Chemical splash ~ chemical- or type ABEK . ]
_ resistant suit,
Scale/Emergenc goggles and a resistant gloves (EN 14387)
) ) ) boots, and
y Use/Spills face shield.[1] (e.g., Butyl respirator
apron.[5]

rubber, Viton).[9]

cartridges is
required when
vapors/aerosols

are generated.[1]

Glove Compatibility:

Glove Material Breakthrough Time Recommendation
o ) Recommended for splash

Nitrile Rubber > 480 min .

protection and small-scale use.

. Recommended as a suitable

Neoprene Not Specified ]

material.[7]

Recommended for protection
Butyl Rubber Not Specified against a wide variety of

chemicals.[9]

Recommended for protection
Viton Not Specified against a wide variety of

chemicals.[9]
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Note: Glove performance can be affected by thickness, chemical concentration, temperature,
and abrasion. Always inspect gloves for signs of degradation before use. For incidental splash
exposure, immediately remove and replace contaminated gloves.[10][11]

PPE Donning, Doffing, and Disposal Procedures

Donning (Putting On) PPE:

Hand Hygiene: Wash and dry hands thoroughly.

Gown/Apron: Put on the lab coat or chemical-resistant suit.

Respirator: If required, perform a seal check on the respirator.

Eye Protection: Put on safety goggles and a face shield if necessary.

Gloves: Put on gloves, ensuring they overlap the cuffs of the lab coat or suit.

Doffing (Taking Off) PPE:

* Gloves: Remove gloves using the proper technique to avoid skin contact with the outer
surface.

e Gown/Apron: Remove the lab coat or suit by rolling it inside out.

o Eye Protection: Remove goggles and face shield from the back.

o Respirator: Remove the respirator.

» Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal of Contaminated PPE:

» Dispose of used gloves and other contaminated disposable PPE in a designated, sealed
container for hazardous waste.[1]

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]

o Contaminated clothing should be decontaminated or disposed of as hazardous waste.[3]
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Emergency Procedures

Spills:

Evacuate the area and remove all sources of ignition.[1][3]

Ventilate the area.[3]

Wear the appropriate PPE for emergency use.[1]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[3][6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Visual Guide: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Triisopropyl borate.
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Handling Scenario Assessment

Start: Assess Task

What is the scale of the task?

Is there a spill or emergency? Small Scale / Routine Lab Work

ﬁ) (Large Scale Handling) |Yes

PPE/Requirements

Enhanced PPE: Standard Lab PPE:
- Chemical Splash Goggles & Face Shield - Chemical Splash Goggles
- Heavy-Duty Chemical-Resistant Gloves - Nitrile/Neoprene Gloves
- Chemical-Resistant Suit/Apron - Lab Coat
- Full-Face Respirator (ABEK) - Work in Fume Hood

Proceed with Caution /Proceed with Caution

End: Perform Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Triisopropyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Triisopropyl
borate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046633#personal-protective-equipment-for-handling-
triisopropyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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